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Compound of Interest

Compound Name: 5-Bromo-3-methylbenzofuran

Cat. No.: B1280059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-Bromo-3-methylbenzofuran (CAS No. 33118-85-3). The information herein is intended to

supplement, not replace, institutional safety protocols and a thorough review of the full Safety

Data Sheet (SDS) before use.

Chemical Identification and Physical Properties
5-Bromo-3-methylbenzofuran is a benzofuran derivative utilized in organic synthesis.[1]

Understanding its physical characteristics is the first step in safe handling.

Property Value Source

Molecular Formula C₉H₇BrO PubChem[2]

Molecular Weight 211.05 g/mol PubChem[2]

CAS Number 33118-85-3 PubChem[2]

Physical Form Liquid Sigma-Aldrich[3]

Appearance Clear, colorless liquid CymitQuimica[1]

Storage Temperature Ambient Temperature Sigma-Aldrich[3]
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Hazard Identification and GHS Classification
5-Bromo-3-methylbenzofuran is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications.

Signal Word: Warning[2]

Pictograms:

Pictogram Hazard Class

GHS07
Acute Toxicity (Oral), Skin Irritation, Eye

Irritation, Specific Target Organ Toxicity

Hazard Statements:

Code Statement Classification

H302 Harmful if swallowed
Acute Toxicity, Oral (Category

4)[2]

H315 Causes skin irritation
Skin Corrosion/Irritation

(Category 2)[2]

H319 Causes serious eye irritation
Serious Eye Damage/Eye

Irritation (Category 2A)[2]

H335 May cause respiratory irritation

Specific Target Organ Toxicity,

Single Exposure; Respiratory

tract irritation (Category 3)[2]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize risk.

Engineering Controls
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Ventilation: Always handle 5-Bromo-3-methylbenzofuran in a well-ventilated area. A

chemical fume hood is required for all procedures that may generate vapors or aerosols.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this substance:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact that can

cause irritation.[4]

Skin and Body Protection

A laboratory coat and, if

necessary, additional

protective clothing to prevent

skin exposure.

Protects skin from accidental

contact and contamination.[4]

Respiratory Protection

Not typically required if

handled within a functional

chemical fume hood. If

aerosols or vapors may be

generated outside of a fume

hood, a NIOSH-approved

respirator with an appropriate

cartridge should be used.

Prevents respiratory tract

irritation.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[5]
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Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.[5]

Use only non-sparking tools.

Ground and bond containers when transferring material.

Storage Conditions
Store in a tightly closed container.[5]

Keep in a cool, dry, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.

Emergency and First Aid Procedures
In the event of exposure or a spill, immediate action is necessary.

Exposure Route First Aid Measures

Ingestion

If swallowed, rinse mouth. Do NOT induce

vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.[4]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[5]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]
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Experimental Protocols
Detailed experimental protocols for the use of 5-Bromo-3-methylbenzofuran are specific to

the intended application and are not available in public safety literature. Researchers must

develop their own Standard Operating Procedures (SOPs) that incorporate the safety and

handling precautions outlined in this guide and the substance's SDS.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when working with 5-
Bromo-3-methylbenzofuran.
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Caption: Logical workflow for the safe handling of 5-Bromo-3-methylbenzofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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